![molecular formula C13H15Cl2N3 B6174800 2-{1H-naphtho[2,3-d]imidazol-2-yl}ethan-1-amine dihydrochloride CAS No. 4507-71-5](/img/no-structure.png)
2-{1H-naphtho[2,3-d]imidazol-2-yl}ethan-1-amine dihydrochloride
Overview
Description
“2-{1H-naphtho[2,3-d]imidazol-2-yl}ethan-1-amine dihydrochloride” is a compound that contains an imidazole moiety. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It is a white or colorless solid that is highly soluble in water and other polar solvents .
Synthesis Analysis
Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{1H-naphtho[2,3-d]imidazol-2-yl}ethan-1-amine dihydrochloride' involves the reaction of 2-naphthylamine with ethyl chloroacetate to form 2-(2-chloroacetyl)naphthalene. This intermediate is then reacted with imidazole to form 2-(1H-imidazol-1-yl)naphthalene. Finally, this compound is reacted with ethylenediamine to form the target compound, which is then converted to its dihydrochloride salt form.", "Starting Materials": [ "2-naphthylamine", "ethyl chloroacetate", "imidazole", "ethylenediamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-naphthylamine is reacted with ethyl chloroacetate in the presence of a base such as sodium ethoxide to form 2-(2-chloroacetyl)naphthalene.", "Step 2: 2-(2-chloroacetyl)naphthalene is then reacted with imidazole in the presence of a base such as potassium carbonate to form 2-(1H-imidazol-1-yl)naphthalene.", "Step 3: 2-(1H-imidazol-1-yl)naphthalene is then reacted with ethylenediamine in the presence of a base such as sodium hydroxide to form the target compound, 2-{1H-naphtho[2,3-d]imidazol-2-yl}ethan-1-amine.", "Step 4: The target compound is then converted to its dihydrochloride salt form by reacting it with hydrochloric acid." ] } | |
CAS RN |
4507-71-5 |
Product Name |
2-{1H-naphtho[2,3-d]imidazol-2-yl}ethan-1-amine dihydrochloride |
Molecular Formula |
C13H15Cl2N3 |
Molecular Weight |
284.2 |
Purity |
95 |
Origin of Product |
United States |
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